Cas no 2877653-26-2 (4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine)

• Product Name: 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine
• CAS No: 2877653-26-2
• MF: C₁₄H₁₈BrN₃O₂
• MW: 340.215622425079
• CID: 5307820
• PubChem ID: 165431835
• Update Time: 2025-06-07

4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• [1-(5-Bromo-2-pyridinyl)-3-pyrrolidinyl]-4-morpholinylmethanone
• 2877653-26-2
• AKOS040882007
• F6806-7726
• 4-[1-(5-bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine
• 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine

• Inchi： 1S/C14H18BrN3O2/c15-12-1-2-13(16-9-12)18-4-3-11(10-18)14(19)17-5-7-20-8-6-17/h1-2,9,11H,3-8,10H2
• InChI Key： FTDILEXSYHCJCZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N1CCC(C(N2CCOCC2)=O)C1

Computed Properties

• Exact Mass: 339.05824g/mol
• Monoisotopic Mass: 339.05824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.4±50.0 °C(Predicted)
• pka: 4.70±0.29(Predicted)

Additional information on 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine

Introduction to 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine (CAS No. 2877653-26-2)

4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2877653-26-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a morpholine ring fused with a pyrrolidine moiety and a brominated pyridine substituent. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The molecular structure of 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine encompasses several key functional groups that contribute to its potential biological activity. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the pyrrolidine-3-carbonyl group introduces a carbonyl functionality, which is often utilized in the synthesis of heterocyclic compounds and peptidomimetics. The morpholine ring, known for its stability and ability to form hydrogen bonds, further complements the compound's structural diversity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing the 5-bromopyridine moiety. This interest stems from the fact that brominated pyridines are frequently found in biologically active molecules and have been shown to exhibit various therapeutic effects. For instance, studies have demonstrated that derivatives of 5-bromopyridine can interact with multiple biological targets, including enzymes and receptors, thereby modulating cellular processes. The incorporation of this moiety into 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine suggests that it may possess similar pharmacological potential.

The morpholine component of this compound is another critical feature that warrants investigation. Morpholine derivatives are well-known for their versatility in pharmaceutical applications, owing to their ability to enhance drug solubility and bioavailability. Moreover, morpholine-based scaffolds have been successfully employed in the development of drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The combination of morpholine with the pyrrolidine and brominated pyridine units in 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine creates a unique molecular architecture that could lead to novel pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine with biological targets. These computational studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For example, preliminary simulations indicate that it could interact with enzymes involved in inflammation pathways or with receptors mediating pain perception. Such findings underscore the potential therapeutic relevance of this compound.

In vitro studies have also provided insights into the biological activity of 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine. These studies have focused on evaluating its interactions with key biological targets such as kinases, proteases, and ion channels. Initial results suggest that this compound exhibits moderate binding affinity to several enzymes, indicating its potential as an inhibitor or modulator of these targets. Further research is needed to elucidate the precise mechanisms by which it exerts its effects and to identify any off-target interactions.

The synthesis of 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine represents a significant achievement in organic chemistry due to its complex structural features. The synthetic route involves multiple steps, including nucleophilic substitution reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules more efficiently than ever before, opening up new avenues for drug discovery.

The role of CAS No. 2877653-26-2 as a unique identifier for this compound underscores the importance of standardized nomenclature in chemical research. The CAS system provides a reliable way to distinguish between different chemical entities, ensuring accurate communication among scientists worldwide. This standardization is particularly crucial when studying compounds like 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine, which may have similar properties or structures but differ significantly in their applications.

Future research directions for 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By modifying specific functional groups or introducing additional moieties, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening techniques can then be employed to identify compounds with enhanced efficacy or reduced toxicity.

The broader implications of studying compounds like 4-[1-(5-Bromopyridin-2-yl)pyrrolidine-3-carbonyl]morpholine extend beyond their immediate therapeutic applications. They serve as valuable tools for understanding fundamental biological processes and for developing new chemical methodologies. By investigating such molecules, scientists can gain insights into how structure influences function at the molecular level, ultimately contributing to advancements in medicine and biotechnology.

In conclusion,4-[1-(5-Bromopyridin-2-ylyprrolidine)-3 carboxylmorpholine (CAS No 28776532 62) represents an exciting opportunity for further exploration in pharmaceutical chemistry Its unique structural features combined with recent advances in computational biology make it a promising candidate for drug discovery efforts will continue to shed light on its potential applications